Cas no 1806556-47-7 (1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one
• CAS No: 1806556-47-7
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 5000850
• Update Time: 2025-07-01

1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O2/c1-6-3-4-9(16-11(13)14)8(5-6)10(12)7(2)15/h3-5,10-11H,1-2H3
• InChI Key： NGSWNBXFXBTJFC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one

Introduction to 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one (CAS No. 1806556-47-7)

1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one, with the CAS number 1806556-47-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated propanone moiety and a substituted phenyl ring with difluoromethoxy and methyl groups. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one can be represented as follows:

The presence of the chloro group and the difluoromethoxy substituent on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been the focus of several recent studies aimed at understanding the compound's potential as a lead molecule in drug discovery.

One of the key areas of research involving 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one is its potential as an inhibitor of specific enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the compound effectively reduced the viability of cancer cells in vitro, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one has also shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry explored its anti-inflammatory effects. The results indicated that the compound significantly reduced inflammation in animal models, making it a potential candidate for treating inflammatory diseases such as arthritis.

The pharmacokinetic properties of 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one have also been investigated. A study conducted by a team at the University of California, Los Angeles (UCLA) found that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it could be developed into an orally available drug with good bioavailability and minimal side effects.

The safety profile of 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one is another critical aspect that has been evaluated. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings are encouraging and support further clinical development.

In conclusion, 1-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-2-one (CAS No. 1806556-47-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an anticancer agent and anti-inflammatory drug makes it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.